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Compound of Interest

Tert-butyl 2-bromo-4-
Compound Name:
methylbenzoate

Cat. No.: B7974210

Get Quote

Executive Summary & Immediate Action

Tert-butyl 2-bromo-4-methylbenzoate (CAS: 445003-37-2 / Analog 329938-12-7) is a
halogenated organic intermediate.[1] Unlike standard organic waste, this compound contains
bromine, necessitating disposal in segregated halogenated waste streams.

Critical Warning: This compound is a tert-butyl ester. It is acid-labile. DO NOT mix with strong
acidic waste streams (e.g., Nitric, Sulfuric, HCI). Acidic conditions will catalyze the cleavage of
the tert-butyl group, releasing isobutylene gas, which can pressurize waste containers and
cause catastrophic rupture.

Hazard Identification & Risk Assessment

Before handling waste, you must understand the chemical behavior driving these protocols.

Chemical Profile[1][2][3][4][5][6]

e Physical State: Viscous liquid or semi-solid at room temperature (Melting point varies by
isomer/purity).
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» Reactivity: Combustible. Incompatible with strong oxidizers.[2]

 Stability: Stable under neutral/basic conditions; unstable in strong acids.

Hazard Codes (GHSICLP)

Code Hazard Description Operational Implication

Double-gloving (Nitrile)

H315 Causes skin irritation ) ]
required during transfer.[2]
Safety goggles (ANSI Z87.1)
] o are mandatory; face shield
H319 Causes serious eye irritation

recommended for large

volumes (>1L).

) o ) Zero-discharge policy. Do not
Toxic to aquatic life with long- ) ) ]
H411 ) rinse down sink. All rinsates
lasting effects
must be captured.

EUHO66 Repeated exposure may Use barrier cream if handling
cause skin dryness or cracking  frequently.

Disposal Decision Logic (Visualized)

The following diagram illustrates the decision matrix for disposing of this specific compound.
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Waste Source Identification
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Figure 1: Decision tree for segregating Tert-butyl 2-bromo-4-methylbenzoate waste streams.
Note the critical pH check to prevent gas evolution.

Detailed Disposal Protocols
Scenario A: Liquid Waste (Reaction Mixtures & Mother
Liquors)

Context: The compound is dissolved in solvents (DCM, Ethyl Acetate, Hexanes).

e Segregation:
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o This waste MUST go into the Halogenated Organic Waste container.

o Why? Even if the solvent is 95% Ethanol (non-halogenated), the presence of the
brominated solute (>1-2%) classifies the entire mixture as halogenated for incineration
purposes. Halogenated waste requires specific scrubbers to neutralize acidic gases (HBr)
during combustion [1].

o Compatibility Check (The "Tert-Butyl Rule"):
o Ensure the waste container does not contain concentrated mineral acids (HNO3, H2S0O4).

o Risk:[1][3][4][5] Acid mixing causes rapid hydrolysis and isobutylene gas generation,
leading to container over-pressurization.

e Labeling:
o Label as: "Hazardous Waste - Halogenated Organic."

o List constituents: "Tert-butyl 2-bromo-4-methylbenzoate (<5%), Dichloromethane
(95%)."

Scenario B: Pure Chemical (Expired or Excess Solid/Oil)
Context: You have a vial of the pure substance to discard.

e Do NOT Solubilize: Do not dissolve it in solvent just to pour it out. This increases waste
volume and cost.

e Packaging:
o Keep the chemical in its original vial if possible.
o Tighten the cap and tape it shut with parafilm.
e Secondary Containment:
o Place the vial into a clear, sealable polyethylene bag (Ziploc type).

o Place this bag into the Solid Hazardous Waste drum.
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e Labeling:

o Tag the bag with a hazardous waste label: "Solid Waste: Tert-butyl 2-bromo-4-
methylbenzoate. Toxic/lrritant."[2]

Scenario C: Contaminated Glassware & Consumables

Context: Syringes, pipettes, and flasks used with the compound.
e Triple Rinse:

o Rinse glassware 3x with a minimal amount of acetone or ethanol.

o Action: Pour these rinsates into the Halogenated Liquid Waste container (Stream A).
e Glass Disposal:

o Once rinsed and air-dried, the glassware can generally be handled as standard broken
glass/lab glass waste, unless your facility requires "P-listed" strictness (rare for this
compound).

¢ Silica Gel/TLC Plates:

o Solid stationary phases contaminated with the compound must be disposed of as Solid
Hazardous Waste (Stream C), not general trash.

Regulatory & Compliance Context (RCRA/EPA)

Although this specific CAS is not a "P-Listed" or "U-Listed" acute toxin under US EPA RCRA
regulations, it falls under strict characteristic definitions:

o Waste Code FO02/F001: If dissolved in spent halogenated solvents (e.g., Methylene
Chloride), the entire mixture carries an F-code [2].

o Characteristic Waste: If pure, it is treated as chemical waste exhibiting toxicity (DO0O series
implies characteristic, though specific D-code depends on leachability, usually defaulted to
general organic toxicity).
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» Cradle-to-Grave: You are responsible for this chemical until it is destroyed. Ensure your
waste hauler is certified for halogenated incineration.

Emergency Response: Spills
Minor Spill (<50 mL/g):

o Evacuate the immediate area of unnecessary personnel.
o PPE: Don Nitrile gloves, lab coat, and safety goggles.

o Absorb: Use a vermiculite or universal spill pad. Do not use paper towels if the substance is
hot or mixed with oxidizers.

o Clean: Wipe area with acetone, followed by soap and water.

o Dispose: Place all absorbent materials into a heavy-duty plastic bag, seal, and label as
"Debris contaminated with Halogenated Benzoates."

Major Spill (>500 mL/g):
o Alert: Activate lab emergency protocols.
» Ventilate: If safe, open fume hood sashes to max (if spill is inside) or open windows.

o Contact: Call EHS or professional spill response. Do not attempt cleanup without respiratory
protection (organic vapor cartridge).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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